4-ETHOXY-N-[4'-(4-ETHOXYBENZAMIDO)-3,3'-DIMETHYL-[1,1'-BIPHENYL]-4-YL]BENZAMIDE
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Description
4-ETHOXY-N-[4'-(4-ETHOXYBENZAMIDO)-3,3'-DIMETHYL-[1,1'-BIPHENYL]-4-YL]BENZAMIDE is a useful research compound. Its molecular formula is C32H32N2O4 and its molecular weight is 508.618. The purity is usually 95%.
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Scientific Research Applications
Antiparasitic and Antimicrobial Applications
Research on similar compounds has demonstrated significant antiparasitic and antimicrobial activities. For example, derivatives of 4-amino-2-ethoxybenzoic acid have shown potent anticoccidial activity, highlighting their potential in combating parasitic infections in poultry (E. Rogers et al., 1964). Additionally, novel 1,2,4-triazole derivatives, synthesized from ester ethoxycarbonylhydrazones with various primary amines, displayed good to moderate antimicrobial activities against several test microorganisms, suggesting their applicability in developing new antimicrobial agents (H. Bektaş et al., 2010).
Neurological Disorder Treatment
Benzamide derivatives have been explored for their potential in treating neurological disorders. For instance, a study reported the development of 5-aroylindolyl-substituted hydroxamic acids, where one compound showed potent inhibitory selectivity against histone deacetylase 6 (HDAC6), indicating its potential in ameliorating Alzheimer's disease phenotypes (Hsueh-Yun Lee et al., 2018).
Material Science and Polymer Synthesis
In material science, the synthesis of well-defined aramides and block copolymers containing aramide with low polydispersity was achieved, showcasing the versatility of benzamide derivatives in creating advanced materials with specific properties (T. Yokozawa et al., 2002). Such materials could find applications in various industries, including electronics, textiles, and biocompatible materials.
Anticancer Research
Benzamide derivatives have also been investigated for their anticancer properties. A study synthesized and evaluated substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, revealing moderate to excellent anticancer activity against multiple cancer cell lines, including breast, lung, colon, and ovarian cancer (B. Ravinaik et al., 2021). This suggests the potential of benzamide derivatives in developing new anticancer therapies.
Properties
IUPAC Name |
4-ethoxy-N-[4-[4-[(4-ethoxybenzoyl)amino]-3-methylphenyl]-2-methylphenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H32N2O4/c1-5-37-27-13-7-23(8-14-27)31(35)33-29-17-11-25(19-21(29)3)26-12-18-30(22(4)20-26)34-32(36)24-9-15-28(16-10-24)38-6-2/h7-20H,5-6H2,1-4H3,(H,33,35)(H,34,36) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVQZTIOKATYDJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)C3=CC(=C(C=C3)NC(=O)C4=CC=C(C=C4)OCC)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H32N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
508.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.